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Compound of Interest

2-Chloro-5-(6-
Compound Name:

chlorohexanoyl)pyridine
CAS No.: 914203-40-0

Cat. No.: B1368587

Get Quote

\ J

This guide outlines the authoritative disposal and handling procedures for 2-Chloro-5-(6-
chlorohexanoyl)pyridine, a specialized intermediate used in pharmaceutical synthesis.

Chemical Identification & Profile

¢ Chemical Name: 2-Chloro-5-(6-chlorohexanoyl)pyridine[1]

e CAS Number: 914203-40-0[1]

e Molecular Formula: C11H13CIl2NO

» Molecular Weight: 246.13 g/mol

o Structural Class: Halogenated Pyridine / Alkyl Chloride / Ketone

« Primary Hazard: Toxic (Irritant), Potential Alkylating Agent, Hazardous to Aquatic
Environment.
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Part 1: Executive Safety Summary

IMMEDIATE ACTION REQUIRED: Treat this substance as a Halogenated Organic Waste. Do
not dispose of down drains, sinks, or with general trash.[2]

Critical Hazard Assessment:

o Chemical Stability: Generally stable but may degrade to release Hydrogen Chloride (HCI)
and Nitrogen Oxides (NOx) upon combustion or contact with strong oxidizers.

» Toxicological Alert: Contains a terminal alkyl chloride moiety, classifying it as a potential
alkylating agent. Handle as a suspected mutagen/carcinogen.

» Ecological Impact: High potential for persistence in water systems due to the chlorinated
pyridine ring.

Part 2: Step-by-Step Disposal Protocol
Step 1: Waste Segregation & Characterization

o Stream: Segregate into "Halogenated Organic Waste".

e Incompatibility: Keep separate from strong oxidizers (e.g., nitric acid, perchlorates) and
strong bases (which may induce dehydrohalogenation).

e Mixtures: Can be co-mingled with other non-reactive halogenated solvents (e.g.,
Dichloromethane, Chloroform) only if accepted by your waste contractor. Best Practice: Keep
separate to minimize cross-reactivity risks.

Step 2: Container Selection & Packaging
o Material: High-Density Polyethylene (HDPE) or Amber Glass.

o Why? HDPE offers excellent resistance to chlorinated organics. Amber glass protects
light-sensitive ketone moieties.

o Closure: Screw cap with Teflon (PTFE) liner to prevent solvent swelling and leakage.

e Headspace: Leave at least 10% headspace to allow for thermal expansion.
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Step 3: Labeling Requirements

Mark the container clearly with the following data points:
e Full Chemical Name: 2-Chloro-5-(6-chlorohexanoyl)pyridine[1]
o CAS #: 914203-40-0[1]

o Hazard Checkboxes: [x] Toxic [X] Irritant [x] Environmental Hazard

Step 4: Final Disposal Method

o Authorized Method: High-Temperature Incineration with Flue Gas Scrubbing.

o Mechanism:[3] The compound must be burned at temperatures >1000°C to ensure
complete destruction of the pyridine ring. Scrubbers are required to neutralize the HCI and
NOXx gases generated during combustion.

e Prohibited Methods:
o NO Sewer/Drain Disposal (lllegal under RCRA/EPA regulations).
o NO Evaporation (Releases toxic vapors).
o NO Landfill (Leaching risk).
Part 3: Spill Management Workflow
Scenario A: Minor Spill (< 10 mL/qg)

Isolate: Evacuate the immediate bench area.

PPE: Wear Nitrile gloves (double gloved), lab coat, and safety goggles.

Absorb: Use a Universal Absorbent Pad or Vermiculite. Avoid paper towels if possible
(combustible).

Clean: Wipe area with a soap/water solution after bulk removal.
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» Dispose: Place all contaminated materials into a wide-mouth jar labeled "Hazardous Waste -
Debris (Halogenated).”

Scenario B: Major Spill (> 10 mL/qg)
e Evacuate: Clear the laboratory immediately.
o Ventilate: If safe, activate fume hood emergency purge.

o Contact: Call EHS (Environmental Health & Safety) or emergency response. Do not attempt
cleanup without respiratory protection (organic vapor cartridge).

Part 4: Visual Decision Tree (DOT Diagram)
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Waste Generation:

2-Chloro-5-(6-chlorohexanoyl)pyridine

Gs the waste Pure or a Mixture’?)

Mixture/Solution

Pure Substance

Check Compatibility:
Are Oxidizers or Strong Bases present?

No Incompatibles\Yes (Oxidizers/Bases)

Segregate Stream:
Halogenated Organic Waste

Treat Separately:
Do NOT mix. Label as
'Reactive Hazard'

Container:
HDPE or Amber Glass
(PTFE Lined Cap)

:

Labeling:
Name, CAS 914203-40-0,
Hazard: Toxic/lrritant

Final Disposal:
High-Temp Incineration
(w/ Scrubbers)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation and disposal of 2-Chloro-5-(6-

chlorohexanoyl)pyridine waste streams.

Part 5: Technical Data Summary

Property Specification Operational Implication

Use for waste manifesting and
CAS Number 914203-40-0 _ _

inventory tracking.

Solids require wide-mouth
Physical State Solid (typically) or Oil containers; Oils require leak-

proof liquids containers.

Low in water; High in

Do not use water for initial spill

Solubility cleanup; use organic
DCM/Ethyl Acetate
absorbents.
Keep away from Nitric Acid,
Reactivity Reacts with strong oxidizers Peroxides, and
Permanganates.
Combustible but not highly
Flash Point >110°C (Estimated) flammable. Store away from
heat sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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